Cas no 32602-67-8 (Benzoic acid,3,3'-oxybis[2-amino-)

• Product Name: Benzoic acid,3,3'-oxybis[2-amino-
• CAS No: 32602-67-8
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 314964
• PubChem ID: 161750
• Update Time: 2025-04-19

Benzoic acid,3,3'-oxybis[2-amino- Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-amino-3-carboxyphenoxy)benzoic acid
• DTXSID60186298
• Benzoic acid, 3,3'-oxybis(2-amino-
• 2-AMINO-3-(2-AMINO-3-CARBOXY-PHENOXY)BENZOIC ACID
• SCHEMBL7716207
• 32602-67-8
• Benzoic acid,3,3'-oxybis[2-amino-

• Inchi： 1S/C14H12N2O5/c15-11-7(13(17)18)3-1-5-9(11)21-10-6-2-4-8(12(10)16)14(19)20/h1-6H,15-16H2,(H,17,18)(H,19,20)
• InChI Key： DWTYTLYFPQXMCY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1N)C1C=CC=C(C(=O)O)C=1N

Computed Properties

• Exact Mass: 288.07466
• Monoisotopic Mass: 288.074622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• XLogP3: 2.2

Experimental Properties

• Density: 1.52
• Boiling Point: 506.3°Cat760mmHg
• Flash Point: 260°C
• Refractive Index: 1.721
• PSA: 135.87